Cas no 2138196-87-7 (1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1))

• Product Name: 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1)
• CAS No: 2138196-87-7
• MF: C₈H₁₈NNaO₄S
• MW: 247.287592411041
• CID: 5933960
• PubChem ID: 165455874
• Update Time: 2025-10-22

1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1)
• EN300-724627
• 2138196-87-7
• sodium 3-{[(tert-butoxy)carbonyl]amino}propane-1-sulfinate

• Inchi： 1S/C8H17NO4S.Na.H/c1-8(2,3)13-7(10)9-5-4-6-14(11)12;;/h4-6H2,1-3H3,(H,9,10)(H,11,12);;
• InChI Key： UYIRHBBYAZUAGW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(=O)NCCCS(O)=O.[NaH]

Computed Properties

• Exact Mass: 245.06977345g/mol
• Monoisotopic Mass: 245.06977345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Additional information on 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1)

Comprehensive Overview of 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1) (CAS No. 2138196-87-7)

The compound 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1), identified by its CAS No. 2138196-87-7, is a specialized chemical entity with significant applications in pharmaceutical and organic synthesis. Its unique structure, featuring a sulfinic acid moiety and a Boc-protected amino group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its role in peptide synthesis and drug discovery, aligning with the growing demand for novel therapeutic agents.

In recent years, the scientific community has focused on sustainable chemistry and green synthesis, which has elevated the importance of compounds like 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1). Its compatibility with environmentally friendly protocols and potential use in biocatalysis has made it a subject of interest in academic and industrial research. This aligns with the global trend toward reducing the environmental impact of chemical manufacturing processes.

The compound's CAS No. 2138196-87-7 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthesis methods, physicochemical properties, and applications in drug formulation. These queries highlight the need for detailed technical data, which is crucial for researchers aiming to optimize its use in high-throughput screening and targeted drug delivery systems.

Another area of interest is the compound's role in proteomics research, where it serves as a building block for modified peptides and protein conjugates. With the rise of personalized medicine and biologics, the demand for such intermediates is expected to grow. The Boc-protected amino group in its structure ensures stability during solid-phase peptide synthesis (SPPS), a technique widely used in modern biopharmaceutical production.

From a commercial perspective, suppliers and manufacturers of 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1) must adhere to stringent quality control standards to meet the needs of GMP-compliant facilities. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and consistency. This ensures its suitability for preclinical studies and regulatory submissions, which are critical steps in the drug development pipeline.

In conclusion, 1-Propanesulfinic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, sodium salt (1:1) (CAS No. 2138196-87-7) is a versatile and high-value compound with broad applications in life sciences and advanced materials. Its integration into cutting-edge research and industrial processes underscores its importance in addressing contemporary challenges in healthcare and sustainable technology. As the scientific landscape evolves, this compound is poised to play a pivotal role in shaping future innovations.